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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B143570

An In-depth Technical Guide to Butyl
Dihydrogen Phosphate

This guide provides a comprehensive overview of butyl dihydrogen phosphate, a significant
organophosphate compound. It details its chemical structure, physicochemical properties,
synthesis protocols, and key applications, tailored for researchers, scientists, and professionals
in drug development and chemical manufacturing.

Chemical Identity and Structure

Butyl dihydrogen phosphate, also known as monobutyl phosphate or n-butyl acid phosphate,
is an organophosphorus compound. It consists of a butyl group esterified to a phosphate
group. This mono-ester configuration distinguishes it from its di- and tri-ester counterparts
(dibutyl and tributyl phosphate).

Molecular Formula: CaH1104P[1][2][3]

Canonical SMILES: CCCCOP(0O)(0)=0[1]

InChl Key: BNMJSBUIDQYHIN-UHFFFAOY SA-N[1]

CAS Number: 1623-15-0[1][2][3][4]
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The structure features a central phosphorus atom double-bonded to one oxygen atom and
single-bonded to three other oxygen atoms. One oxygen is linked to the n-butyl group, while
the other two are bonded to hydrogen atoms, forming hydroxyl groups. These acidic protons
are responsible for its acidic nature.

Logical Structure of Butyl Dihydrogen Phosphate
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Caption: Connectivity of functional groups in Butyl Dihydrogen Phosphate.

Physicochemical Properties

Butyl dihydrogen phosphate is a colorless to light brown, corrosive liquid.[1] Its key
properties are summarized below.
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Property Value Reference(s)
Molecular Weight 154.10 g/mol [3]
Appearance Colorless to light brown liquid [1]

Density 1.283 g/cm3 (Predicted) [41[5]

Boiling Point 272.5 °C at 760 mmHg [4]

Flash Point 118.6 °C [4]

pKa 1.97 + 0.10 (Predicted) [1114]

Water Solubility

Insoluble in water; slightly
soluble in DMSO, Ethyl

Acetate, Methanol

[1]5]

Vapor Pressure

0.00169 mmHg at 25°C

[4]

Hydrogen Bond Donor Count 2 [1114]
Hydrogen Bond Acceptor

4 [11[4]
Count
Rotatable Bond Count 4 [11[4]

Synthesis Protocols

Several methods for the synthesis of butyl dihydrogen phosphate have been reported. The

choice of method depends on the desired purity, scale, and available starting materials.

This industrial method produces a mixture of mono- and di-butyl phosphates using n-butanol,

phosphorus pentoxide, polyphosphoric acid, and phosphorous acid as raw materials.[6]

e Charging the Reactor: Add 400 kg of n-butanol to a reactor and purge with nitrogen gas.

« Initial Catalyst Addition: While stirring, add 8 kg of phosphorous acid and continue stirring

until it is completely dissolved.

o Acid Addition: Slowly add 8 kg of polyphosphoric acid in a thin stream and stir until the

mixture is uniform.
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Phosphorus Pentoxide Addition: Add 308 kg of phosphorus pentoxide in batches. Use
cooling water to maintain the internal temperature at or below 50°C. Stir until uniform.

Second Catalyst Addition & Initial Reaction: Add another 8 kg of phosphorous acid. Maintain
the temperature at 60-65°C and allow the reaction to proceed for 8 hours.

Final Reaction: Increase the temperature to 80-85°C and hold for an additional 8 hours.

Work-up: Cool the mixture to below 30°C and filter. The resulting transparent, viscous liquid
is the target product.
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Synthesis Workflow (Patent CN101735266A)
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Caption: Industrial synthesis workflow for n-butyl phosphate esters.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b143570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol describes a general method for synthesizing dialkyl hydrogen phosphates, which

can be adapted for butyl dihydrogen phosphate starting from the corresponding alkyl

chlorophosphate.[7]

Dissolution: Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in
tetrahydrofuran (THF) and cool the solution to 0°C.

Hydrolysis: Add aqueous sodium hydroxide (1 M, 1 equivalent) dropwise. Stir the mixture
vigorously at 0°C for 30 minutes.

Concentration: Concentrate the mixture under reduced pressure.

Extraction: Extract the residual solid with diethyl ether (Etz0) and dry the organic layer over
magnesium sulfate (MgSOa).

Purification: After filtration, concentrate the solution under reduced pressure to yield the
crude product. Dissolve the crude oil in a saturated sodium bicarbonate (NaHCOs3) solution
and wash three times with dichloromethane (CH2Cl2).

Acidification & Final Extraction: Acidify the aqueous layer with HCI (1 M) to a pH between 0
and 1. Extract with CH2Clz (3 x 50 mL).

Isolation: Combine the organic layers, dry over MgSOa4, and concentrate under reduced
pressure to yield the pure product. Store at -17°C under an argon atmosphere.

Applications and Significance

Butyl dihydrogen phosphate's primary application stems from its properties as an anionic
surfactant.[1][8]

Industrial Surfactant: It exhibits outstanding wetting, emulsification, lubrication, and
detergency properties. A key feature is its stability in alkaline conditions, making it superior to
many other surfactants in high-pH formulations.[1][4][8]

Chemical Intermediate: It serves as a raw material or intermediate in the synthesis of other
organophosphate compounds.
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» Nuclear Reprocessing: In the PUREX process for separating uranium and plutonium from
spent nuclear fuel, tributyl phosphate (TBP) is used as an extraction solvent. Butyl
dihydrogen phosphate can be formed as a degradation product of TBP. Its presence is
undesirable as it can form stable complexes with metal ions, interfering with the separation
process. Therefore, the organic solvent phase is typically washed with a sodium carbonate
solution to remove it.[9]

Safety and Handling

Butyl dihydrogen phosphate is classified as a corrosive substance.[1][4] It can cause serious
eye irritation and is corrosive to metals and tissues.[1][10] Standard personal protective
equipment, including gloves, and eye and face protection, should be worn when handling this
chemical.[10] It should be stored and handled in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. butyl dihydrogen phosphate [webbook.nist.gov]

e 3. Monobutyl phosphate | C4H1104P | CID 15389 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 4. lookchem.com [lookchem.com]

e 5. butyl dihydrogen phosphate CAS#: 1623-15-0 [chemicalbook.com]

e 6. CN101735266A - Method for synthesizing n-butyl phosphate mono-ester/diester - Google
Patents [patents.google.com]

o 7. Dibutyl phosphate synthesis - chemicalbook [chemicalbook.com]
» 8. butyl dihydrogen phosphate | 1623-15-0 [chemicalbook.com]
e 9. Liquid-liquid extraction - Wikipedia [en.wikipedia.org]

e 10. Page loading... [guidechem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b143570?utm_src=pdf-body
https://www.benchchem.com/product/b143570?utm_src=pdf-body
https://en.wikipedia.org/wiki/Liquid%E2%80%93liquid_extraction
https://www.benchchem.com/product/b143570?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic381158.html
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic381158.html
https://www.benchchem.com/product/b143570?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=1623-15-0
https://pubchem.ncbi.nlm.nih.gov/compound/Monobutyl-phosphate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB7925485_EN.htm
https://patents.google.com/patent/CN101735266A/en
https://patents.google.com/patent/CN101735266A/en
https://www.chemicalbook.com/synthesis/dibutyl-phosphate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7925485.htm
https://en.wikipedia.org/wiki/Liquid%E2%80%93liquid_extraction
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic381158.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Butyl dihydrogen phosphate chemical structure and
formula.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143570#butyl-dihydrogen-phosphate-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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